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Compound of Interest

Compound Name: 4'-Hydroxypiptocarphin A

Cat. No.: B15590667

For Immediate Release: A comprehensive technical guide on 4'-Hydroxypiptocarphin A, a
sesquiterpenoid lactone of interest to researchers in drug discovery and natural product
chemistry. This document provides key identifiers, though a full profile including detailed
experimental data and biological pathways remains an area for further investigation.

Core Identification

For researchers and scientists, accurate identification of compounds is paramount. Key
identifiers for 4'-Hydroxypiptocarphin A are summarized below.

Identifier Value Source

CAS Number 103994-39-4 [1]

Molecular Formula C21H2609 Inferred from Piptocarphin A
Molecular Weight 422.4 g/mol Inferred from Piptocarphin A

Note: The molecular formula and weight are inferred from the closely related compound
Piptocarphin A, as direct experimental data for 4'-Hydroxypiptocarphin A is not readily
available in the public domain.

Context and Potential Significance
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4'-Hydroxypiptocarphin A belongs to the sesquiterpenoid lactone class of natural products.
These compounds are predominantly isolated from plants of the Vernonia genus, which are
known for their rich diversity of biologically active molecules.[1][2] Sesquiterpenoid lactones as
a class have garnered significant scientific interest due to their wide range of reported
biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.[2][3][4] The
specific biological activities and mechanisms of action for 4'-Hydroxypiptocarphin A are not
yet extensively documented in publicly accessible literature, representing a promising avenue
for future research.

Areas for Future Investigation

A thorough review of existing scientific literature did not yield specific experimental protocols or
established signaling pathways for 4'-Hydroxypiptocarphin A. The following areas represent
critical next steps for a comprehensive understanding of this compound:

« |solation and Purification: Detailed experimental protocols for the isolation and purification of
4'-Hydroxypiptocarphin A from Vernonia species are needed to ensure a consistent and
pure supply for research purposes.

o Structural Elucidation: While the core structure is known, comprehensive spectroscopic data
(NMR, MS, IR) would definitively confirm the structure and stereochemistry.

» Biological Screening: A broad panel of in vitro and in vivo assays is required to determine the
biological activity profile of 4'-Hydroxypiptocarphin A. This could include screens for
anticancer, anti-inflammatory, and antimicrobial activities.

» Mechanism of Action Studies: Once a significant biological activity is identified, further
research will be necessary to elucidate the underlying molecular mechanisms and signaling
pathways.

lllustrative Workflow for Natural Product Drug
Discovery

The journey from a natural source to a potential therapeutic agent is a complex, multi-step
process. The following diagram illustrates a generalized workflow for the investigation of a
novel natural product like 4'-Hydroxypiptocarphin A.
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Caption: A generalized workflow for natural product drug discovery.
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This technical guide serves as a foundational resource for professionals engaged in the study
of novel bioactive compounds. The limited availability of detailed data for 4'-
Hydroxypiptocarphin A underscores the significant opportunities for new research in this
area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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